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Compound of Interest

Compound Name: Triethyl ethane-1,1,2-tricarboxylate

Cat. No.: B125765 Get Quote

This guide provides a comprehensive overview of Triethyl ethane-1,1,2-tricarboxylate,

including its chemical identity, physicochemical properties, and key experimental protocols

relevant to researchers, scientists, and professionals in drug development.

Nomenclature
IUPAC Name: triethyl ethane-1,1,2-tricarboxylate[1]

CAS Number: 7459-46-3[1][2][3][4]

Synonyms
This compound is known by several other names in scientific literature and commercial

databases:

Triethyl 1,1,2-ethanetricarboxylate[1][2]

1,1,2-Ethanetricarboxylic acid, triethyl ester[1][2][5]

1,1,2-Tricarbethoxyethane[2][5]

2-Ethoxycarbonylsuccinic acid diethyl ester[1][2]

Diethyl 2-(ethoxycarbonyl)butanedioate[4][6]

Diethyl 2-carbethoxysuccinate[2]
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Ethane-1,1,2-tricarboxylic acid, triethyl ester[1][5]

Triethyl ethane tricarboxylate[1][4][5]

Physicochemical Properties
The quantitative data for Triethyl ethane-1,1,2-tricarboxylate are summarized in the table

below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₁₁H₁₈O₆ [1][3][5]

Molecular Weight 246.26 g/mol [1][2][4]

Appearance
Clear colorless to pale yellow

liquid
[2][7]

Boiling Point
99 °C @ 0.5 mmHg 134-135

°C @ 2.5 Torr
[4][8]

Density 1.074 g/mL at 25 °C [4]

Refractive Index n20/D 1.429 [4]

Flash Point > 230 °F (> 110 °C) [4][9]

Solubility

Soluble in chloroform, ethyl

acetate. Limited solubility in

water.

[2][4]

InChI

InChI=1S/C11H18O6/c1-4-15-

9(12)7-8(10(13)16-5-

2)11(14)17-6-3/h8H,4-7H2,1-

3H3

[1]

InChIKey
TVWZLLYAJDSSCJ-

UHFFFAOYSA-N
[1][2][3]

SMILES
CCOC(=O)CC(C(=O)OCC)C(=

O)OCC
[1][3]
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Experimental Protocols
Synthesis of Triethyl Ethane-1,1,2-tricarboxylate
A common and well-documented method for the synthesis of this compound is through the

reaction of diethyl malonate with ethyl chloroacetate.[2]

Methodology:

After cooling a reaction mixture to 15°C, ethyl chloroacetate (0.095 mol) is added dropwise

over a period of time.[4]

Following the addition, the reaction mixture is refluxed for a duration of 6 hours.[4]

Once the reaction is complete, the mixture is poured into 2 liters of water.[4]

The organic phase is then extracted three times with dichloromethane (500 mL for each

extraction).[4]

The combined organic extracts are dried using anhydrous sodium sulfate, followed by

filtration.[4]

The solvent is evaporated to yield an oily crude product.[4]

The final product, triethyl ethane-1,1,2-tricarboxylate, is purified by vacuum distillation.

This process has a reported yield of 89%.[4]
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Reactants

Reaction Process Workup & Purification Final Product
Diethyl Malonate

Mix & Cool to 15°C

Ethyl Chloroacetate

Add Ethyl Chloroacetate
(dropwise)

Strong Base Reflux for 6 hours Pour into Water Extract with CH₂Cl₂ Dry with Na₂SO₄ Evaporate Solvent Vacuum Distillation Triethyl ethane-1,1,2-tricarboxylate

Triethyl ethane-1,1,2-tricarboxylate

Ethane-1,1,2-tricarboxylic Acid

 H₃O⁺ or OH⁻ / H₂O 

Ethanol

 H₃O⁺ or OH⁻ / H₂O 

Triethyl ethane-1,1,2-tricarboxylate

1,1,2-tris(hydroxymethyl)ethane

 1. LiAlH₄ 
 2. H₂O workup 

Ethanol

 1. LiAlH₄ 
 2. H₂O workup 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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